Cas no 1235092-43-9 (N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1235092-43-9
• MF: C₂₃H₁₆ClFN₄O₃S
• MW: 482.914546012878
• CID: 5445100
• Update Time: 2025-06-15

N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-[1-(4-fluorophenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C23H16ClFN4O3S/c24-16-4-8-18(9-5-16)27-22(30)14-33-23-26-13-21(15-2-1-3-20(12-15)29(31)32)28(23)19-10-6-17(25)7-11-19/h1-13H,14H2,(H,27,30)
• InChI Key： HYLMNQOXRLLNEB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Introduction to N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide and Its Significance in Modern Chemical Research

N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, with the CAS number 1235092-43-9, represents a compound of significant interest in the realm of pharmaceutical and chemical research. This intricate molecular structure, characterized by its combination of aromatic rings, heterocyclic imidazole moieties, and functional sulfanyl groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The compound's molecular framework is a testament to the ingenuity of synthetic chemists who have meticulously designed it to explore novel pharmacophores. The presence of a 4-chlorophenyl group introduces a region of electron-withdrawing character, which can influence the compound's reactivity and binding interactions. Conversely, the 4-fluorophenyl moiety contributes both electronic and steric effects, further modulating the compound's behavior in biological systems. The 5-(3-nitrophenyl) group adds another layer of complexity, with its nitro substituent capable of engaging in hydrogen bonding or π-stacking interactions, depending on the context.

In recent years, there has been a surge in research focusing on imidazole derivatives due to their diverse biological activities. Imidazoles are known for their role as key structural motifs in numerous bioactive molecules, including antifungal agents, antiviral drugs, and even potential treatments for neurological disorders. The specific derivative within N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is no exception, and its sulfanyl group further enhances its potential as a pharmacological tool.

The sulfanyl (-S-) group is a versatile functional moiety that can participate in various interactions with biological targets. It can act as a hydrogen bond acceptor or donor, depending on the local environment within a protein or nucleic acid. This adaptability makes it an attractive feature for designing molecules that can precisely target specific biological pathways. Moreover, the sulfanyl group can also engage in disulfide bond formation, which is crucial for stabilizing protein structures and has implications in redox biology.

The combination of these features makes N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide a promising candidate for further investigation in drug development. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The compound's unique structure provides a scaffold that can be modified to enhance its potency and selectivity.

In academic research circles, this compound has been the subject of several studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Computational modeling has played a pivotal role in understanding how the molecule interacts with biological targets at the atomic level. These studies have revealed that the compound's binding affinity is influenced by subtle changes in its electronic distribution and steric environment.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging advanced algorithms and high-performance computing resources, researchers can predict how different modifications to N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide will affect its biological activity. This approach has led to the identification of novel analogs with improved properties, thereby expediting the drug development process.

In clinical trials, compounds with similar structural motifs have shown promise in treating various conditions. For instance, imidazole-based drugs have been used effectively against fungal infections due to their ability to disrupt fungal cell wall synthesis. Similarly, nitroaromatic compounds have demonstrated anti-inflammatory properties by modulating immune responses. The potential of N-(4-chlorophenyl-2-{[1-(